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Compound of Interest

Compound Name: 4-Methyl-5-oxohexanenitrile

Cat. No.: B077940

Essential Safety and Handling Guide for 4-
Methyl-5-oxohexanenitrile

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 4-Methyl-5-oxohexanenitrile (CAS No. 10413-01-1). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Assessment and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 4-Methyl-5-oxohexanenitrile is not readily
available, data from the closely related compound 5-oxohexanenitrile and general knowledge
of aliphatic nitriles indicate significant potential hazards. Aliphatic nitriles can be harmful if
swallowed, in contact with skin, or inhaled, with toxicity primarily due to the metabolic release of
cyanide.[1] Therefore, stringent adherence to safety protocols is mandatory.

GHS Classification (Inferred from 5-Oxohexanenitrile):
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b077940?utm_src=pdf-interest
https://www.benchchem.com/product/b077940?utm_src=pdf-body
https://www.benchchem.com/product/b077940?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK224931/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxohexanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxohexanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

» Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[2]

led | . : PPE)

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant nitrile

gloves.

Nitrile gloves offer protection
against a wide range of
chemicals, including nitriles

and ketones.

Eye Protection

Safety glasses with side

shields or chemical safety
goggles.

Protects eyes from splashes
and airborne droplets of the

chemical.

Skin and Body Protection

Laboratory coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation

(fume hood).

Minimizes the risk of inhaling

harmful vapors.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical to minimize exposure and ensure

a safe laboratory environment.

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Assemble all necessary equipment and reagents before handling the compound.

o Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

o Prepare a designated waste container for 4-Methyl-5-oxohexanenitrile waste.

e Handling:
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o Conduct all manipulations of 4-Methyl-5-oxohexanenitrile within a certified chemical
fume hood.

o Wear the full complement of recommended PPE at all times.
o Avoid direct contact with the skin, eyes, and clothing.
o Do not eat, drink, or smoke in the laboratory area.

o Use compatible equipment (e.g., glass, stainless steel) to prevent reactions.

e Post-Handling:

o Thoroughly wash hands with soap and water after handling the compound, even if gloves
were worn.

o Clean the work area and any contaminated equipment.

o Securely close the container of 4-Methyl-5-oxohexanenitrile and store it in a cool, dry,
and well-ventilated area away from incompatible materials.

Emergency and First Aid Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.

Immediately remove contaminated clothing.
_ Flush the affected skin area with copious
Skin Contact )
amounts of water for at least 15 minutes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste containing 4-Methyl-5-oxohexanenitrile must be treated as hazardous waste.
o Waste Segregation:

o Collect all liquid waste containing 4-Methyl-5-oxohexanenitrile in a designated, labeled,
and sealed container.

o Contaminated solid waste (e.g., gloves, paper towels) should be placed in a separate,
clearly labeled hazardous waste bag or container.

o Container Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "4-
Methyl-5-oxohexanenitrile".
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o Storage:

o Store waste containers in a designated satellite accumulation area that is secure and
away from general laboratory traffic.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal company.

o Do not dispose of 4-Methyl-5-oxohexanenitrile down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 4-Methyl-5-
oxohexanenitrile.

Property Value

CAS Number 10413-01-1
Molecular Formula C7H11NO

Molecular Weight 125.17 g/mol

Boiling Point 115 °C at 15 Torr
Density 0.948 g/cm?3 at 25 °C

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and disposal of 4-
Methyl-5-oxohexanenitrile.
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Workflow for Handling 4-Methyl-5-oxohexanenitrile

Preparation
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Post-Héndling Disposal
Clean Work Area Segregate Waste
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Click to download full resolution via product page

Caption: Workflow for handling 4-Methyl-5-oxohexanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-methyl-5-oxohexanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b077940?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK224931/
https://www.ncbi.nlm.nih.gov/books/NBK224931/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxohexanenitrile
https://www.benchchem.com/product/b077940#personal-protective-equipment-for-handling-4-methyl-5-oxohexanenitrile
https://www.benchchem.com/product/b077940#personal-protective-equipment-for-handling-4-methyl-5-oxohexanenitrile
https://www.benchchem.com/product/b077940#personal-protective-equipment-for-handling-4-methyl-5-oxohexanenitrile
https://www.benchchem.com/product/b077940#personal-protective-equipment-for-handling-4-methyl-5-oxohexanenitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

